Cas no 5344-88-7 (2-hydrazono-1,2-diphenylethanone)

• Product Name: 2-hydrazono-1,2-diphenylethanone
• CAS No: 5344-88-7
• MF: C₁₄H₁₂N₂O
• MW: 224.257883071899
• CID: 85302
• PubChem ID: 5538956
• Update Time: 2025-04-18

2-hydrazono-1,2-diphenylethanone Chemical and Physical Properties

Names and Identifiers

• Benzil monohydrazone
• hydrazonodeoxybenzoin
• (1E)-1,2-diphenylethane-1,2-dione 1-hydrazone
• EN300-17365
• 1,2-Diphenyl-1,2-ethanedione 1-hydrazone
• NSC5323
• EINECS 226-292-1
• InChI=1/C14H12N2O/c15-16-13(11-7-3-1-4-8-11)14(17)12-9-5-2-6-10-12/h1-10H,15H2/b16-13+
• 5344-88-7
• Ethanedione, diphenyl-, monohydrazone
• 1, HYDRAZONE
• Z56922156
• SCHEMBL17485943
• (2E)-2-hydrazinylidene-1,2-di(phenyl)ethanone
• CDQPGWNBSOSEMZ-DTQAZKPQSA-
• VS-08574
• NSC 1171
• NSC-1171
• CDQPGWNBSOSEMZ-DTQAZKPQSA-N
• MFCD00007625
• CS-0236826
• 1,2-Ethanedione, 1,2-diphenyl-, 1-hydrazone
• 2-Hydrazono-1,2-diphenyl-ethanone
• Benzilmonohydrazone
• AKOS000119485
• (2E)-2-hydrazinylidene-1,2-diphenylethan-1-one
• NSC1171
• NSC-5323
• 2-hydrazinylidene-1,2-diphenylethan-1-one
• NSC 5323
• HMS1766B22
• (2E)-2-hydrazinylidene-1,2-diphenylethanone
• 1,2-ethanedione, 1,2-diphenyl-, monohydrazone, (1E)-
• STL373493
• BBL027649
• ALBB-036490
• 2-hydrazono-1,2-diphenylethanone

• Inchi： 1S/C14H12N2O/c15-16-13(11-7-3-1-4-8-11)14(17)12-9-5-2-6-10-12/h1-10H,15H2/b16-13+
• InChI Key： CDQPGWNBSOSEMZ-DTQAZKPQSA-N
• SMILES： O=C(/C(/C1C=CC=CC=1)=N/N)C1C=CC=CC=1
• BRN： 1875308

Computed Properties

• Exact Mass: 224.09500
• Monoisotopic Mass: 224.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.9
• Topological Polar Surface Area: 55.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.1117 (rough estimate)
• Melting Point: 150-152 °C(lit.)
• Boiling Point: 365.66°C (rough estimate)
• Flash Point: Not available
• Refractive Index: 1.6500 (estimate)
• PSA: 55.45000
• LogP: 2.93260
• Solubility: Not determined

2-hydrazono-1,2-diphenylethanone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： S24/25
• Safety Term：S24/25
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes